Cas no 128740-61-4 (3-Quinolinecarboxylicacid,8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-)

• Product Name: 3-Quinolinecarboxylicacid,8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-
• CAS No: 128740-61-4
• MF: C₂₀H₂₁ClFN₃O₃
• MW: 405.850447416306
• CID: 225453
• PubChem ID: 5271843
• Update Time: 2025-04-19

3-Quinolinecarboxylicacid,8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-
• 7-(1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-quinoline-3-carboxylic acid
• 8-Chloro-1-cyclopropyl-6-fluoro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-
• 128740-61-4
• SCHEMBL6212466
• DTXSID80926193
• 3-Quinolinecarboxylic acid, 8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-7-(octahydro-6H-pyrrolo(3,4-b)pyridin-6-yl)-4-oxo-

• Inchi： 1S/C20H21ClFN3O3/c21-16-17-12(19(26)13(20(27)28)8-25(17)11-3-4-11)6-14(22)18(16)24-7-10-2-1-5-23-15(10)9-24/h6,8,10-11,15,23H,1-5,7,9H2,(H,27,28)
• InChI Key： VRXORHRXNRJZCQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(C(=O)O)=CN2C2CC2)=O)C=C(C=1N1CC2C(CCCN2)C1)F

Computed Properties

• Exact Mass: 405.12573
• Monoisotopic Mass: 405.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.486
• Boiling Point: 627.2°C at 760 mmHg
• Flash Point: 333.1°C
• Refractive Index: 1.654
• PSA: 72.88